Cas no 58091-59-1 (2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide)
58091-59-1 structure
Product Name:2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
CAS No:58091-59-1
MF:C6H5ClN4O
MW:184.583099126816
CID:378838
PubChem ID:12270157
Update Time:2025-04-19
2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide
- 5-(chloromethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
- 3-amino-5-chloromethyl-4-oxy-pyrazine-2-carbonitrile
- NSC282473
- NSC-282473
- DTXSID80483352
- AGN-PC-0NIB1V
- 58091-59-1
-
- Inchi: 1S/C6H5ClN4O/c7-1-4-3-10-5(2-8)6(9)11(4)12/h3,9,12H,1H2
- InChI Key: RSUUDJZWJCZOCH-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(C#N)C(=N)N1O
Computed Properties
- Exact Mass: 185.02318
- Monoisotopic Mass: 184.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.5A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 82.25
- LogP: 1.28398
2-Pyrazinecarbonitrile,3-amino-5-(chloromethyl)-, 4-oxide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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